Cas no 1871868-97-1 (Tert-Butyl 2-(1H-pyrazol-4-yl)acetate)

• Product Name: Tert-Butyl 2-(1H-pyrazol-4-yl)acetate
• CAS No: 1871868-97-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 4826399
• Update Time: 2023-08-19

Tert-Butyl 2-(1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(1H-pyrazol-4-yl)acetate
• Tert-Butyl 2-(1H-pyrazol-4-yl)acetate

• Inchi： 1S/C9H14N2O2/c1-9(2,3)13-8(12)4-7-5-10-11-6-7/h5-6H,4H2,1-3H3,(H,10,11)
• InChI Key： LPYGNHIISKWWRT-UHFFFAOYSA-N
• SMILES： O(C(CC1C=NNC=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 1
• Topological Polar Surface Area: 55